3H-Pyrrolo[2,3-b]pyridin-3-one, 1,2-dihydro-1-(methylsulfonyl)-

• Molecular Formula: C8H8N2O3S
• Molecular Weight: 212.23 g/mol
• IUPAC Name: 1-methylsulfonyl-2H-pyrrolo[2,3-b]pyridin-3-one
• InChI: InChI=1S/C8H8N2O3S/c1-14(12,13)10-5-7(11)6-3-2-4-9-8(6)10/h2-4H,5H2,1H3
• InChI Key: GIOLCQQJWYHAFK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(=O)C2=C1N=CC=C2

Description

3H-Pyrrolo[2,3-b]pyridin-3-one, 1,2-dihydro-1-(methylsulfonyl)- is a useful research compound. Its molecular formula is C8H8N2O3S and its molecular weight is 212.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Methanesulfonyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (2.84 g, 12.7 mmol) from step 2 was dissolved in dichloromethane (150 ml) and cooled to 0° C. Meta-chloroperbenzoic acid (3.4 g, 15 mmol) was added in several portions. The reaction mixture was stirred under a nitrogen atmosphere overnight, while slowly warming to room temperature. The reaction mixture was filtered through a plug of basic alumina and concentrated under reduced pressure to a yellow solid. The crude product was chromatographed over silica gel eluting with 50% ethyl acetate in hexane to yield 1-methanesulfonyl-1,2-dihydro-pyrrolo[2,3-b]pyridin-3-one (700 mg, 26%). 1H NMR (DMSO-d6) δ: 3.59 (3H, s), 4.60 (2H, s), 7.45 (1H, dd, J=4.9 Hz, 7.7 Hz), 8.31 (1H, dd, J=1.8 Hz, 7.7 Hz), 8.84 (1H, dd, J=1.8 Hz, 4.9 Hz).